![molecular formula C14H11N3O4 B3833218 N'-benzoyl-4-nitrobenzohydrazide CAS No. 6781-65-3](/img/structure/B3833218.png)
N'-benzoyl-4-nitrobenzohydrazide
Overview
Description
“N’-benzoyl-4-nitrobenzohydrazide” is a chemical compound with the molecular formula C14H11N3O4 . It is also known by other names such as 4-Nitrobenzhydrazide, p-Nitrobenzohydrazide, Benzoic acid, 4-nitro-, hydrazide, (p-Nitrobenzoyl)hydrazine, (4-Nitrobenzoyl)hydrazide, and (4-Nitrobenzoyl)hydrazine .
Synthesis Analysis
The synthesis of N’-benzoyl-4-nitrobenzohydrazide and similar compounds has been reported in various studies. For instance, two title compounds, N-benzoyl-N’-(4’-cyanophenyl)thiourea and N-(4-nitrobenzoyl)-N’-(4’-cyanophenyl)thiourea were synthesized in a high yield, via different applications of aroyl isocyanate and 4-aminobenzonitrile .Molecular Structure Analysis
The molecular structure of “N’-benzoyl-4-nitrobenzohydrazide” can be viewed using Java or Javascript . The crystal structure of a similar compound, (E)-N’-benzylidene-4-nitrobenzohydrazide, was determined by an X-ray single-crystal technique .Physical And Chemical Properties Analysis
“N’-benzoyl-4-nitrobenzohydrazide” has a molecular weight of 181.1488 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Chemical Structure and Properties
- N'-Benzoyl-4-Nitrobenzohydrazide Derivatives : A study on N′-(4-Hydroxybenzylidene)-4-nitrobenzohydrazide highlighted its planar molecular structure and intermolecular hydrogen bonds, which are significant for understanding its chemical behavior and potential applications (Dai & Mao, 2010).
Application in Photocross-Linking
- Photo-Cross-Linking Products : Research on the chemical structures of photo-cross-linking products between tyrosine and the 5-azido-2-nitrobenzoyl residue provided insights into the reactions of nitrobenzoyl nitrene, suggesting potential applications in biochemical studies (Mishchenko et al., 2000).
Synthesis and Characterization
- Hydrazones Derived from Benzoyl Hydrazides : The synthesis and characterization of various hydrazones derived from benzoyl hydrazides, including 4-nitrobenzoyl hydrazone, were explored. These studies are crucial for potential applications in coordination chemistry and materials science (Sharma & Srivastava, 2005).
Spectroscopic Studies
- X-Ray Diffraction Studies : Spectral and X-ray diffraction studies of compounds related to this compound, like 1-benzoyl-4-(2-nitrophenyl)-3-thiosemicarbazide, provide valuable information for the development of new materials with unique properties (Aparna et al., 2011).
Ligand Synthesis for Metal Complexes
- Bis-Acylhydrazone Derivatives : The synthesis of bis-acylhydrazone derivatives, including those with 4-nitrobenzoyl hydrazone, and their metal(II) complexes, highlights their potential use in creating novel metal-organic frameworks or coordination compounds (Mohammed, 2012).
Safety and Hazards
properties
IUPAC Name |
N'-benzoyl-4-nitrobenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4/c18-13(10-4-2-1-3-5-10)15-16-14(19)11-6-8-12(9-7-11)17(20)21/h1-9H,(H,15,18)(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDJVHOUBMQIQCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395177 | |
Record name | N'-benzoyl-4-nitrobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6781-65-3 | |
Record name | NSC159531 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=159531 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N'-benzoyl-4-nitrobenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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